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Compound of Interest

Compound Name:
Diazene-1,2-

diylbis(morpholinomethanone)

Cat. No.: B089284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Properties
IUPAC Name: (NE)-N-(morpholine-4-carbonylimino)morpholine-4-carboxamide[1]

Synonyms: Azodicarboxylic dimorpholide, Azodicarboxylic bismorpholide[2]

CAS Number: 10465-82-4

Molecular Formula: C₁₀H₁₆N₄O₄[1]

Molecular Weight: 256.26 g/mol [2]

This technical guide provides a comprehensive overview of Diazene-1,2-
diylbis(morpholinomethanone), a versatile reagent in organic synthesis with emerging

relevance in medicinal chemistry. This document details its chemical properties, synthesis, and

key applications, with a focus on its role in disulfide bond formation and its utility in the

synthesis of pharmacologically relevant molecules.

Physicochemical Properties
A summary of the key physicochemical properties of Diazene-1,2-
diylbis(morpholinomethanone) is presented in Table 1. This data is essential for its handling,
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storage, and application in experimental settings.

Property Value Reference

Appearance
Yellow to dark yellow powder

or crystals
[2]

Melting Point 141-143 °C [2]

Assay ≥98.0% (N) [2]

Solubility
Effective in polar solvents

(e.g., water)
[2]

Synthesis and Experimental Protocols
While a detailed, step-by-step synthesis protocol from a peer-reviewed source is not readily

available in the public domain, the general synthetic approach involves the oxidation of a

hydrazine precursor. The logical workflow for its synthesis is outlined below.

Synthetic Workflow
The synthesis of Diazene-1,2-diylbis(morpholinomethanone) is typically achieved through

the oxidation of 1,2-bis(morpholinocarbonyl)hydrazine. This precursor is formed by the reaction

of morpholine with a suitable carbonyl source, followed by treatment with hydrazine. The

subsequent oxidation of the hydrazine derivative yields the final product.
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General Synthetic Workflow for Diazene-1,2-diylbis(morpholinomethanone)

Morpholine

1,2-bis(morpholinocarbonyl)hydrazine

Carbonyl Source (e.g., Phosgene equivalent) Hydrazine

Diazene-1,2-diylbis(morpholinomethanone)

Oxidizing Agent

Mechanism of Disulfide Bond Formation

2 R-SH (Thiols)

R-S-S-R (Disulfide)

Diazene-1,2-diylbis(morpholinomethanone)

Reduced Diazene Byproduct

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089284#diazene-1-2-diylbis-morpholinomethanone-
iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b089284#diazene-1-2-diylbis-morpholinomethanone-iupac-name-and-synonyms
https://www.benchchem.com/product/b089284#diazene-1-2-diylbis-morpholinomethanone-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089284?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

